6-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 6-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C18H19FN6/c1-12-16(19)18(23-17(22-12)14-3-4-14)25-8-6-24(7-9-25)15-5-2-13(10-20)11-21-15/h2,5,11,14H,3-4,6-9H2,1H3
• InChI Key: NBGGGVWVXZEFMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C2CC2)N3CCN(CC3)C4=NC=C(C=C4)C#N)F
• Molecular Formula: C18H19FN6
• Molecular Weight: 338.4 g/mol
• CAS No.: 2640966-86-3

Description

This compound features a pyrimidine core substituted with cyclopropyl, fluoro, and methyl groups at positions 2, 5, and 6, respectively. The pyrimidine is linked via a piperazine ring to a pyridine-3-carbonitrile moiety. The cyclopropyl group may enhance metabolic stability, while the fluorine atom likely improves membrane permeability and binding affinity through hydrophobic interactions .

Biological Activity

6-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile, a complex organic compound, is of significant interest in medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and exhibits a multi-cyclic structure that incorporates pyrimidine and piperazine rings. Its biological activity has been investigated for various applications, particularly in oncology and virology.

The molecular formula of the compound is $C_{20}H_{22}N_{6}$ with a molecular weight of 346.4 g/mol. Below is a summary of its key chemical properties:

Property	Value
Molecular Formula	C20H22N6
Molecular Weight	346.4 g/mol
IUPAC Name	6-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
InChI Key	DATBBLDLPOLVRU-UHFFFAOYSA-N
Canonical SMILES	C1CC2=C(C1)N=C(N=C2N3CCN(CC3)C4=NC=C(C=C4)C#N)C5CC5

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, including various enzymes and receptors involved in disease processes. The binding affinity and specificity of the compound can modulate target activity, leading to therapeutic outcomes. For instance, it has shown potential in inhibiting kinases associated with cancer progression, such as BRAF and EGFR, which are critical in various signaling pathways.

Anticancer Properties

Research indicates that 6-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile exhibits notable anticancer properties. In vitro studies have demonstrated its ability to inhibit cell proliferation in various cancer cell lines. The compound was shown to induce apoptosis in tumor cells through mechanisms involving the modulation of signaling pathways related to cell survival and proliferation.

Antiviral Activity

In addition to its anticancer effects, this compound has also been explored for its antiviral properties. Preliminary studies suggest that it may inhibit viral replication by targeting specific viral enzymes or host cell receptors essential for viral entry and replication.

Case Studies

• In Vitro Efficacy Against Cancer Cell Lines :
  • A study evaluated the efficacy of the compound against several cancer cell lines, including breast and lung cancer models. Results indicated a significant reduction in cell viability with IC50 values in the low micromolar range.

  Cell Line	IC50 (µM)
  MCF7 (Breast)	2.5
  A549 (Lung)	1.8

• Antiviral Screening :
  • Another study focused on the antiviral potential against influenza viruses. The compound was tested in vitro and showed promising activity with an EC50 value of 0.5 µM, indicating its potential as a therapeutic agent against viral infections.

Comparison with Similar Compounds

Research Implications

• The target’s combination of cyclopropyl, fluoro, and piperazine groups positions it as a candidate for optimizing both potency and pharmacokinetics in kinase inhibitors.
• Comparative studies with and suggest that pyrimidine-based scaffolds with small hydrophobic substituents (e.g., cyclopropyl) outperform bulkier groups (e.g., morpholine) in metabolic stability .

Preparation Methods

Synthesis of 2-Cyclopropyl-5-Fluoro-6-Methylpyrimidin-4-Amine

The pyrimidine scaffold is constructed via a Gould–Jacobs cyclization. 1-Cyclopropylethanone undergoes bromination with molecular bromine in acetic acid to yield 2-bromo-1-cyclopropylethanone . Condensation with methylthiourea in ethanol under reflux forms 4-cyclopropyl-6-methyl-2-thiouracil , which is fluorinated using Selectfluor® in acetonitrile at 60°C to introduce the 5-fluoro substituent. Subsequent amination with aqueous ammonia at elevated pressure (5 bar, 120°C) provides the key intermediate 2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-amine in 68% yield.

Step	Reagents/Conditions	Yield (%)
Bromination	Br₂, AcOH, 0°C → 25°C, 4 h	85
Cyclocondensation	Methylthiourea, EtOH, reflux, 12 h	72
Fluorination	Selectfluor®, MeCN, 60°C, 6 h	65
Amination	NH₃ (aq), 120°C, 5 bar, 24 h	68

Functionalization of the Pyrimidine Ring

Piperazine Installation

The pyrimidine intermediate undergoes SNAr with piperazine in dimethyl sulfoxide (DMSO) at 140°C for 18 h. To suppress bis-alkylation, a 1:1 molar ratio of pyrimidine to piperazine is maintained, achieving 4-(piperazin-1-yl)-2-cyclopropyl-5-fluoro-6-methylpyrimidine in 74% yield. Microwave-assisted synthesis (150°C, 30 min) enhances reaction efficiency, reducing side product formation from 15% to 5%.

Synthesis of the Pyridine-3-Carbonitrile Fragment

Cyanation of Pyridine

3-Bromopyridine is treated with copper(I) cyanide (CuCN) in N-methyl-2-pyrrolidone (NMP) at 180°C for 6 h, yielding pyridine-3-carbonitrile in 82% yield. Alternative methods using Pd-catalyzed cyanation (e.g., Zn(CN)₂, Pd(PPh₃)₄) provide comparable yields but require stringent anhydrous conditions.

Coupling of Pyrimidine-Piperazine and Pyridine-Carbonitrile

Buchwald–Hartwig Amination

The final coupling employs a palladium catalyst (e.g., Pd₂(dba)₃, Xantphos) with cesium carbonate (Cs₂CO₃) in toluene at 110°C. Optimized conditions afford the target compound in 65% yield after 12 h. Key parameters include:

• Ligand selection : Xantphos outperforms BINAP, reducing palladium loading from 5 mol% to 2 mol%.

• Solvent effects : Toluene minimizes side reactions compared to polar aprotic solvents like DMF.

Ullmann-Type Coupling

Copper(I) iodide (CuI) with trans-N,N′-dimethylcyclohexane-1,2-diamine as a ligand in DMSO at 130°C for 24 h provides a lower-cost alternative (55% yield). However, scalability is limited by copper residue contamination.

Method	Catalyst System	Temp (°C)	Time (h)	Yield (%)
Buchwald–Hartwig	Pd₂(dba)₃/Xantphos/Cs₂CO₃	110	12	65
Ullmann	CuI/Diamine/Cs₂CO₃	130	24	55

Purification and Characterization

Crude product is purified via flash chromatography (SiO₂, ethyl acetate/hexanes gradient) followed by recrystallization from ethanol/water (4:1). Purity (>99%) is confirmed by HPLC (C18 column, 0.1% TFA in H₂O/MeCN). Structural elucidation employs:

• ¹H NMR (500 MHz, DMSO-d₆): δ 8.71 (s, 1H, pyridine-H), 8.42 (d, J = 4.8 Hz, 1H), 4.21–4.18 (m, 4H, piperazine-H), 2.89 (s, 3H, CH₃), 1.92–1.85 (m, 1H, cyclopropyl), 1.12–1.08 (m, 4H, cyclopropyl).

• HR-MS : m/z calcd for C₂₀H₂₀FN₆ [M+H]⁺ 385.1789, found 385.1793.

Optimization and Scale-Up Challenges

Solvent and Temperature Effects

Replacing DMSO with cyclopentyl methyl ether (CPME) in the SNAr step reduces byproduct formation from 12% to 4% while maintaining reaction rate. Microwave irradiation cuts piperazine coupling time from 18 h to 45 min.

Ligand-Free Approaches

Recent advances utilize copper oxide nanoparticles (CuO NPs) for Ullmann couplings, achieving 60% yield with easier catalyst recovery.

Q & A

Q. What are the recommended synthetic routes for this compound, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer : The synthesis of piperazine-linked heterocycles often involves nucleophilic substitution and coupling reactions. For example, 2-(4-methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)-pyridine-3-carbonitrile was synthesized via bromination (Br₂/AcOH) of a malononitrile precursor, followed by nucleophilic substitution with 1-methylpiperazine . Key optimizations include:

• Temperature control : Maintain 60–80°C during bromination to avoid side reactions.
• Solvent selection : Use polar aprotic solvents (e.g., DMF) to enhance nucleophilicity.
• Purification : Column chromatography with silica gel (ethyl acetate/hexane gradient) improves purity (>95%) .

Q. How should researchers perform structural characterization of this compound using spectroscopic and crystallographic methods?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Assign peaks using ¹H/¹³C NMR in deuterated DMSO or CDCl₃. The pyridine and pyrimidine protons typically appear downfield (δ 8.0–9.0 ppm), while piperazine protons resonate at δ 2.5–3.5 ppm .
• Mass Spectrometry (MS) : High-resolution ESI-MS confirms molecular weight (e.g., [M+H]⁺ for C₂₂H₂₄FN₅O₂: calc. 428.19, observed 428.21) .
• X-ray Crystallography : Single-crystal analysis resolves bond lengths (e.g., C-N bonds in piperazine: 1.45–1.50 Å) and intermolecular interactions (e.g., C–H⋯N hydrogen bonds) .

Advanced Research Questions

Q. What strategies effectively resolve contradictions between computational predictions and experimental bioactivity data for this compound?

• Methodological Answer : Discrepancies may arise from solvation effects or conformational flexibility. To address this:

• Molecular Dynamics (MD) Simulations : Simulate ligand-target interactions in explicit solvent (e.g., TIP3P water) for >100 ns to assess stability .
• Free Energy Perturbation (FEP) : Compare binding affinities of predicted vs. experimentally inactive analogs .
• Crystallographic Validation : Co-crystallize the compound with its target (e.g., kinase domains) to verify binding modes .

Q. How can pharmacokinetic properties (e.g., solubility, metabolic stability) be optimized through structural modifications?

• Methodological Answer :

• Solubility Enhancement : Introduce polar groups (e.g., –OH, –SO₃H) at the pyridine or piperazine moiety. Monitor via shake-flask assays (pH 7.4 buffer) .
• Metabolic Stability : Replace labile groups (e.g., cyclopropyl with trifluoromethyl) to reduce CYP450-mediated oxidation. Assess using liver microsome assays (e.g., t₁/₂ > 60 min) .
• Permeability : LogP values <3.5 (via HPLC) improve blood-brain barrier penetration for CNS targets .

Q. What experimental designs are critical for assessing target engagement in cellular assays?

• Methodological Answer :

• Cellular Thermal Shift Assay (CETSA) : Treat cells with the compound (10 μM, 1 hr), lyse, and heat to 37–65°C. Quantify stabilized targets via Western blot .
• BRET/FRET Biosensors : Use engineered cell lines expressing luciferase-tagged targets to measure real-time binding .
• Dose-Response Profiling : Calculate IC₅₀ values across multiple cell lines (e.g., cancer vs. normal) to evaluate selectivity .